Cas no 3359-49-7 (3-Benzylideneindolin-2-one)

• Product Name: 3-Benzylideneindolin-2-one
• CAS No: 3359-49-7
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD00158610
• CID: 315054
• PubChem ID: 1551501
• Update Time: 2025-06-07

3-Benzylideneindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzylideneindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-3-(phenylmethylene)-
• 3-benzylidene-1H-indol-2-one
• 1,3-dihydro-3-phenylmethylene-2H-indol-2-one
• 2-oxoindolin-3-benzylidene
• 3-(phenylmethylene)-1H-indol-2-one
• 3-(phenylmethylene)indolin-2-one
• 3-benzylidene-1,3-dihydro-indol-2-one
• 3-benzylideneoxindole
• 3-Benzylidene-2-indolinone
• 3359-49-7
• (3Z)-3-(phenylmethylidene)-2,3-dihydro-1H-indol-2-one
• IDI1_030192
• Z44305788
• SCHEMBL247891
• MFCD00158610
• O=C1NC2=CC=CC=C2\\C1=C\\C1=CC=CC=C1
• SR-01000594628
• (3Z)-3-benzylidene-1H-indol-2-one
• SR-01000594628-1
• NSC210734
• CCG-274952
• NSC-210734
• (3z)-3-(benzylidene)-1,3-dihydro-2h-indol-2-one
• (3Z)-3-benzylideneoxindole
• NSC-814559
• NSC-134079
• (3Z)-3-Benzylidene-1,3-dihydro-2H-indol-2-one #
• AKOS002131741
• NSC-405961
• 23782-37-8
• CHEMBL1974407
• NSC405961
• MS-8233
• A821862
• SCHEMBL1301398
• (z)-3-benzylideneindolin-2-one
• NSC134079
• HMS1513O06
• NSC814559
• 23772-61-4
• (3Z)-3-Benzylidene-1,3-dihydro-2H-indol-2-one
• STK096939
• 3-benzylidene-1,3-dihydro-2H-indol-2-one
• AI-204/31729034

• MDL： MFCD00158610
• Inchi： 1S/C15H11NO/c17-15-13(10-11-6-2-1-3-7-11)12-8-4-5-9-14(12)16-15/h1-10H,(H,16,17)/b13-10-
• InChI Key： SXJAAQOVTDUZPS-RAXLEYEMSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 438°Cat760mmHg
• Flash Point: 262.3°C
• Refractive Index: 1.684
• PSA: 29.10000
• LogP: 3.31730

Additional information on 3-Benzylideneindolin-2-one

3-Benzylideneindolin-2-one (CAS No. 3359-49-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Benzylideneindolin-2-one (CAS No. 3359-49-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This review aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis: 3-Benzylideneindolin-2-one is a derivative of indolin-2-one, characterized by the presence of a benzylidene group attached to the indole ring. The compound can be synthesized through various methods, including the condensation of indolin-2-one with benzaldehyde in the presence of a suitable catalyst. The resulting structure exhibits a conjugated system that contributes to its unique chemical and biological properties.

Biological Activities: Recent studies have highlighted the multifaceted biological activities of 3-Benzylideneindolin-2-one. One of the most notable areas of research is its potential as an anticancer agent. Studies have shown that 3-Benzylideneindolin-2-one can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 3-Benzylideneindolin-2-one has also been investigated for its anti-inflammatory effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Furthermore, studies have suggested that 3-Benzylideneindolin-2-one may have neuroprotective effects, potentially useful in treating neurodegenerative disorders like Alzheimer's disease.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of 3-Benzylideneindolin-2-one is crucial for its development as a therapeutic agent. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its absorption, distribution, metabolism, and excretion (ADME) properties. Toxicological studies have indicated that 3-Benzylideneindolin-2-one is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical Trials and Future Prospects: While 3-Benzylideneindolin-2-one is still primarily studied in preclinical settings, several clinical trials are underway to evaluate its safety and efficacy in humans. Early-phase clinical trials have shown promising results, with the compound demonstrating acceptable safety profiles and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

Conclusion: In summary, 3-Benzylideneindolin-2-one (CAS No. 3359-49-7) is a promising compound with a wide range of biological activities, including anticancer, anti-inflammatory, and neuroprotective effects. Its favorable pharmacokinetic properties and low toxicity make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.